molecular formula C20H22BrN3O2 B244743 3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

Cat. No. B244743
M. Wt: 416.3 g/mol
InChI Key: KWWFGSXHCGVLRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has been extensively studied in scientific research. It is a member of the benzamide family of compounds, which have been shown to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of several enzymes and receptors involved in inflammation and pain. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments is its well-established synthesis method. In addition, it has been extensively studied for its biological activities, making it a useful tool for investigating the mechanisms underlying these activities. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the investigation of its potential as a treatment for other neurological disorders, such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention.

Synthesis Methods

The synthesis of 3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves several steps. The first step is the synthesis of 4-(4-propanoylpiperazin-1-yl)aniline, which is then reacted with 3-bromo-4-fluorobenzoyl chloride to yield the final product. The synthesis of this compound has been described in detail in several scientific publications.

Scientific Research Applications

3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. In addition, it has been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease.

properties

Molecular Formula

C20H22BrN3O2

Molecular Weight

416.3 g/mol

IUPAC Name

3-bromo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

InChI

InChI=1S/C20H22BrN3O2/c1-2-19(25)24-12-10-23(11-13-24)18-8-6-17(7-9-18)22-20(26)15-4-3-5-16(21)14-15/h3-9,14H,2,10-13H2,1H3,(H,22,26)

InChI Key

KWWFGSXHCGVLRY-UHFFFAOYSA-N

SMILES

CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Br

Canonical SMILES

CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.